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Compound of Interest

Compound Name: Bibx 1382 dihydrochloride

Cat. No.: B606107

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bibx 1382 dihydrochloride, also known as Falnidamol, is a potent and selective inhibitor of
the epidermal growth factor receptor (EGFR) tyrosine kinase.[1][2] With an IC50 value of 3 nM
for EGFR, it demonstrates high selectivity, being over 1000-fold less potent against ErbB2 and
other related tyrosine kinases.[1][2][3] This compound is a valuable tool for studying EGFR-
mediated signaling pathways and for investigating the therapeutic potential of EGFR inhibition
in cancer and other diseases.[4][5] These application notes provide detailed protocols for the
dissolution, storage, and handling of Bibx 1382 dihydrochloride for various experimental
applications.

Data Presentation

Chemical Properties

Property Value

CAS Number 1216920-18-1
Molecular Formula C1sH19CIFN7-2HCI
Molecular Weight 460.77 g/mol
Purity >97%
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Solubility Data

Solvent Concentration
Water <50 mM[1]
DMSO <50 mM[1]
DMF < 30 mg/mL[4]

DMSO:PBS (pH 7.2) (1:3)

< 0.25 mg/mL[4]

Experimental Protocols

Materials
e Bibx 1382 dihydrochloride powder

o Dimethyl sulfoxide (DMSO), sterile
» Deionized water or PBS, sterile

o Polyethylene glycol 300 (PEG300)
e Tween-80

e Saline solution, sterile

 Sterile microcentrifuge tubes and pipette tips

e \ortex mixer

Sonicator (optional)

Protocol 1: Preparation of Stock Solutions for In Vitro

Experiments

This protocol describes the preparation of a high-concentration stock solution of Bibx 1382

dihydrochloride in DMSO.

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.rndsystems.com/products/bibx-1382-dihydrochloride_2416
https://www.rndsystems.com/products/bibx-1382-dihydrochloride_2416
https://www.caymanchem.com/product/29630/bibx1382
https://www.caymanchem.com/product/29630/bibx1382
https://www.benchchem.com/product/b606107?utm_src=pdf-body
https://www.benchchem.com/product/b606107?utm_src=pdf-body
https://www.benchchem.com/product/b606107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Calculate the required amount: Based on the desired stock concentration and volume,
calculate the mass of Bibx 1382 dihydrochloride needed. For example, to prepare 1 mL of
a 10 mM stock solution:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 0.01 mol/L x 0.001 L x 460.77 g/mol = 4.6077 mg
e Dissolution:

o Aseptically weigh the calculated amount of Bibx 1382 dihydrochloride powder and
transfer it to a sterile microcentrifuge tube.

o Add the appropriate volume of DMSO to the tube.

o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
(e.g., in a 37°C water bath) or brief sonication can aid in dissolution if necessary.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[3]

Protocol 2: Preparation of Working Solutions for In Vitro
Experiments

Working solutions are typically prepared by diluting the stock solution in cell culture medium or
an appropriate assay buffer.

e Thaw the stock solution: Thaw a single aliquot of the Bibx 1382 dihydrochloride stock
solution at room temperature.

 Dilution: Serially dilute the stock solution with the desired buffer or medium to achieve the
final working concentration. For example, to prepare a 10 uM working solution from a 10 mM
stock, perform a 1:1000 dilution.
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e Use immediately: It is recommended to use the freshly prepared working solution for
experiments to ensure accuracy and stability.

Protocol 3: Preparation of Formulation for In Vivo
Experiments

This protocol outlines the preparation of a vehicle for oral administration of Bibx 1382
dihydrochloride.

» Prepare a high-concentration stock in DMSO: Following Protocol 1, prepare a concentrated
stock solution of Bibx 1382 dihydrochloride in DMSO (e.g., 16.7 mg/mL).

¢ Vehicle Preparation (for a 1 mL final volume):
o To 400 pL of PEG300, add 100 pL of the DMSO stock solution and mix thoroughly.
o Add 50 pL of Tween-80 to the mixture and mix again until uniform.
o Add 450 pL of sterile saline to bring the final volume to 1 mL. Mix well.
o This formulation results in a clear solution.

o Administration: The prepared formulation can be used for oral gavage in animal models. The
dosage will depend on the specific experimental design. For instance, studies have used
doses of 10 mg/kg/day.

Visualizations
Experimental Workflow for Solution Preparation
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Workflow for Bibx 1382 Dihydrochloride Solution Preparation

Stock Solution (In Vitro) ~ Working Solution (In Vitro) Formulation (In Vivo)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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